(E)-N-(4-chloro-2-nitrophenyl)-2-cyano-3-[3-methoxy-2-(naphthalen-1-ylmethoxy)phenyl]prop-2-enamide

• IUPAC Name: (E)-N-(4-chloro-2-nitrophenyl)-2-cyano-3-[3-methoxy-2-(naphthalen-1-ylmethoxy)phenyl]prop-2-enamide
• InChI: InChI=1S/C28H20ClN3O5/c1-36-26-11-5-8-19(27(26)37-17-20-9-4-7-18-6-2-3-10-23(18)20)14-21(16-30)28(33)31-24-13-12-22(29)15-25(24)32(34)35/h2-15H,17H2,1H3,(H,31,33)/b21-14+
• InChI Key: LISPQSMHAYMIKJ-KGENOOAVSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCC2=CC=CC3=CC=CC=C32)C=C(C#N)C(=O)NC4=C(C=C(C=C4)Cl)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC=CC(=C1OCC2=CC=CC3=CC=CC=C32)/C=C(\C#N)/C(=O)NC4=C(C=C(C=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C28H20ClN3O5
• Molecular Weight: 513.9 g/mol
• CAS No.: 522657-53-0

Description

(E)-N-(4-chloro-2-nitrophenyl)-2-cyano-3-[3-methoxy-2-(naphthalen-1-ylmethoxy)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C28H20ClN3O5 and its molecular weight is 513.93. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis and Characterization of N-(Arylcarbamothioyl)-cyclohexanecarboxamide Derivatives : This study focuses on the synthesis and characterization of derivatives with aryl substituents, including naphthalen-1yl, and their structural properties through elemental analyses, IR, 1H-NMR spectroscopy, and single crystal X-ray diffraction (Özer et al., 2009).

Anticancer Evaluation

• Anticancer Evaluation of Naphthalene Derivatives : A research paper reported the synthesis, characterization, and in vitro anticancer evaluation of naphthalene derivatives, highlighting their potential against various cancer cell lines (Salahuddin et al., 2014).

Antibacterial and Herbicidal Activity

• Ring-Substituted Naphthalene Derivatives for Antibacterial and Herbicidal Use : This study synthesized and tested ring-substituted naphthalene derivatives for their antibacterial and herbicidal activities, showing potential in these applications (Kos et al., 2013).

Liquid Crystalline Properties

• Liquid Crystalline Properties of Naphthalene Derivatives : Investigation into Schiff base-ester linkage involving naphthalene ring systems, exploring their mesomorphic behavior and potential applications in liquid crystal technology (Thaker et al., 2012).